Cas no 2138808-22-5 (tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate
• CAS No: 2138808-22-5
• MF: C₁₅H₁₇BrO₄
• MW: 341.197084188461
• CID: 5611183
• PubChem ID: 165475990
• Update Time: 2025-06-29

tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-844825
• 2138808-22-5
• tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate

• Inchi： 1S/C15H17BrO4/c1-15(2,3)20-13(17)5-4-10-8-11(16)14-12(9-10)18-6-7-19-14/h4-5,8-9H,6-7H2,1-3H3/b5-4+
• InChI Key： TWAVHOYQZOALBU-SNAWJCMRSA-N
• SMILES： BrC1=CC(/C=C/C(=O)OC(C)(C)C)=CC2=C1OCCO2

Computed Properties

• Exact Mass: 340.03102g/mol
• Monoisotopic Mass: 340.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate

tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate

The compound tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate, with CAS number 2138808-22-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzodioxin ring system and an enoate group. The presence of the bromine atom at the 8-position of the benzodioxin ring adds to its complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. The benzodioxin moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in synthetic chemistry. The enoate group further enhances its reactivity, enabling it to undergo conjugate additions and other transformations that are critical in modern organic synthesis.

The synthesis of tert-butyl (2E)-3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of catalytic systems and novel reaction pathways. These advancements have significantly improved the efficiency of its production, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its structure allows for selective interactions with biological targets, making it a potential candidate for drug discovery programs. Additionally, its stability under various environmental conditions makes it suitable for use in industrial settings where durability is a critical factor.

The structural features of tert-butyl (2E)-3-(8-bromo-benzodioxin-propenoate) also contribute to its unique optical properties. Studies have demonstrated that this compound exhibits strong fluorescence under certain conditions, which could be leveraged in the development of sensors and imaging agents. This dual functionality—combining chemical reactivity with optical activity—positions it as a versatile tool in both academic research and industrial applications.

Furthermore, the presence of the bromine atom introduces additional functionality to this compound. Bromine substitution can facilitate various transformations, such as nucleophilic substitutions or eliminations, which are essential in constructing complex molecular architectures. This makes tert-butyl (2E)-3-(8-bromo-benzodioxin-propenoate) a valuable building block in synthetic chemistry.

In conclusion, tert-butyl (2E)-3-(8-bromo-benzodioxin-propenoate) is a compound with remarkable potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge is expected to grow significantly.